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Compound of Interest

Compound Name: Fluoroimide

Cat. No.: B1207414

For Researchers, Scientists, and Drug Development Professionals

Fluoroimide, a dicarboximide fungicide, historically saw use in agriculture as a foliar treatment,
primarily for controlling a range of fungal diseases on fruit crops. Now considered obsolete, this
technical guide synthesizes the limited available historical data on its application, mode of
action, and fungicidal properties. Due to its status as an older, discontinued agrochemical, in-
depth quantitative efficacy data and detailed experimental protocols from its time of use are not
readily available in modern scientific literature.

Chemical Identity and Properties

o Chemical Name: 3,4-dichloro-1-(4-fluorophenyl)-1H-pyrrole-2,5-dione[1]
e Synonyms: Fluoromide, Spartcide, N-(4-fluorophenyl)-2,3-dichloromaleimide[1][2][3]
e Chemical Class: Dicarboximide fungicide[1]

Historical Agricultural Applications

Fluoroimide was developed as a multi-use foliar fungicide. Historical records indicate its
application on fruit trees to combat several common diseases.

Target Pests and Crops:
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Based on available information, Fluoroimide was primarily used to control the following

diseases on the specified crops:

Target Disease

Affected Crops

Scab

Apples, Pears

Alternaria leaf spot

Apples, Pears

Powdery mildew

Apples, Pears

Fruit spot Apples, Pears
Coffee berry disease Coffee
Monilia disease Not specified
Anthracnose rot Cucumbers
Late blight Tomatoes
Citrus melanose Citrus

Citrus scab Citrus

Red dust disease Coffees

Source:[2][3]

A patent from the era suggests that the fungicidal activity of N-(4-fluorophenyl)-2,3-

dichloromaleimide was considered excellent for protecting plants from a variety of diseases.[2]

The patent also highlighted that a smaller, uniform grain size of the compound improved its

adhesive properties on plants, leading to a more enduring fungicidal effect.[2]

Mode of Action

While specific research on the signaling pathways affected by Fluoroimide is scarce, its

classification as a dicarboximide fungicide provides insight into its likely mechanism of action.

Dicarboximides are generally understood to interfere with the osmotic signal transduction

pathway in fungi, which is composed of histidine kinase and MAP kinase cascades.[4] Although

the precise target site has been a subject of research for many years, this interference with
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osmoregulation is a key aspect of their fungicidal activity.[4][5][6] Some studies also suggest
that the mode of action for this class of fungicides could be dependent on free radical
formation.[5]

It is believed that dicarboximides, including iprodione, vinclozolin, and procymidone, act on
fungi by inhibiting spore germination and affecting cell division.[7] They are also thought to
inhibit the synthesis of DNA and RNA, as well as cellular metabolism.[8]

Below is a generalized representation of the proposed signaling pathway affected by
dicarboximide fungicides.
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Proposed Signaling Pathway Affected by Dicarboximide Fungicides
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Caption: Proposed mechanism of dicarboximide fungicides.
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Experimental Protocols

Detailed experimental protocols from the period of Fluoroimide's active use are not well-
documented in accessible literature. However, modern analytical methods for detecting
pesticide residues in agricultural products can be adapted for related compounds. A
contemporary method for analyzing Fluoroimide residues involves extraction under acidic
conditions followed by purification and analysis using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[9]

A general workflow for such an analysis is outlined below:
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General Workflow for Fluoroimide Residue Analysis
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Caption: Modern residue analysis workflow.
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Conclusion

Fluoroimide represents a class of dicarboximide fungicides that were once integral to
agricultural practices for managing fungal diseases in various crops. While its use has been
discontinued, understanding its historical application and general mode of action provides
context for the evolution of fungicide development. The lack of detailed, publicly available
quantitative data underscores the challenges in retrospectively evaluating the efficacy and
environmental impact of obsolete agrochemicals. Future research into the historical archives of
agrochemical companies or regulatory bodies may yet uncover more specific data on this and
other discontinued pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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